![molecular formula C7H7Cl2N3 B6275117 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride CAS No. 2758005-28-4](/img/no-structure.png)
3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride
Overview
Description
3-(Chloromethyl)imidazo[1,2-a]pyrazine hydrochloride, also known as CMIP, is an organic compound with the molecular formula C6H6ClN3. It is a white powder that is soluble in water and ethanol. CMIP is used in the synthesis of several organic compounds, such as amides, esters, and nitriles. CMIP is also used as an intermediate in the synthesis of pharmaceuticals, dyes, and other organic compounds.
Mechanism of Action
3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride acts as a catalyst in the synthesis of various organic compounds. It acts as a nucleophile, attacking the electrophilic carbon of the substrate. The reaction proceeds through a series of intermediate steps, leading to the formation of the desired product.
Biochemical and Physiological Effects
3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride has no known biochemical or physiological effects. It is not known to be toxic or to have any adverse effects on humans or other organisms.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride in laboratory experiments is its low cost and availability. It is also easy to synthesize, and the reaction yields a white crystalline solid that can be easily purified by recrystallization. The main limitation of using 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride is that it can be difficult to control the reaction conditions, as the reaction is sensitive to temperature and the presence of an acid catalyst.
Future Directions
There are a number of potential future directions for the use of 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride. These include its use in the synthesis of new pharmaceuticals and dyes, as well as its use in the synthesis of various other organic compounds. 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride could also be used as a reagent in the synthesis of various compounds, such as pyridine derivatives, aminopyridines, and arylboronic acids. Additionally, 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride could be used in the development of new catalysts for organic synthesis. Finally, 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride could be used in the development of new methods for the synthesis of organic compounds.
Synthesis Methods
3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride is synthesized from the reaction of 2-chloro-4-methylpyridine and formamide in the presence of an acid catalyst, such as hydrochloric acid. The reaction is carried out at a temperature of 80-90°C for 1-2 hours. The reaction yields a white crystalline solid, which is then purified by recrystallization.
Scientific Research Applications
3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride has been used in a variety of scientific research applications, such as in the synthesis of new pharmaceuticals, dyes, and other organic compounds. 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride has also been used in the synthesis of amides, esters, and nitriles. 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride has also been used as a reagent in the synthesis of various compounds, such as pyridine derivatives, aminopyridines, and arylboronic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride involves the reaction of imidazo[1,2-a]pyrazine with chloromethylating agent in the presence of a base followed by quaternization with hydrochloric acid.", "Starting Materials": [ "Imidazo[1,2-a]pyrazine", "Chloromethylating agent", "Base", "Hydrochloric acid" ], "Reaction": [ "Imidazo[1,2-a]pyrazine is reacted with chloromethylating agent in the presence of a base to form 3-(chloromethyl)imidazo[1,2-a]pyrazine.", "The resulting product is then quaternized with hydrochloric acid to form 3-(chloromethyl)imidazo[1,2-a]pyrazine hydrochloride." ] } | |
CAS RN |
2758005-28-4 |
Molecular Formula |
C7H7Cl2N3 |
Molecular Weight |
204.1 |
Purity |
90 |
Origin of Product |
United States |
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